TC-E 5006

• CAS No.: 1257395-14-4
• Product Name: TC-E 5006
• Molecular Formula: C29H29F4NO2
• Molecular Weight: 499.54
• IUPAC Name: 2-[4-[(4-fluorophenyl)-(4-methylpiperidin-1-yl)methyl]-3-[4-(trifluoromethyl)phenyl]phenyl]propanoic acid
• Standard InChI: InChI=1S/C29H29F4NO2/c1-18-13-15-34(16-14-18)27(21-5-10-24(30)11-6-21)25-12-7-22(19(2)28(35)36)17-26(25)20-3-8-23(9-4-20)29(31,32)33/h3-12,17-19,27H,13-16H2,1-2H3,(H,35,36)
• Standard InChIKey: ONYWALXTZFPKAS-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(C2=CC=C(C=C2)F)C3=C(C=C(C=C3)C(C)C(=O)O)C4=CC=C(C=C4)C(F)(F)F
• Appearance: Solid powder
• Description: TC-E 5006 is an orally bioavailable γ-secretase modulator. It acts by reducing Aβ42 levels.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TC-E 5006; TCE 5006; TC E 5006; TC-E-5006; TCE5006
• Reference: 1: Peng H, Talreja T, Xin Z, Cuervo JH, Kumaravel G, Humora MJ, Xu L, Rohde E, Gan L, Jung MY, Shackett MN, Chollate S, Dunah AW, Snodgrass-Belt PA, Arnold HM, Taveras AG, Rhodes KJ, Scannevin RH. Discovery of BIIB042, a Potent, Selective, and Orally Bioavailable γ-Secretase Modulator. ACS Med Chem Lett. 2011 Aug 5;2(10):786-91. doi: 10.1021/ml200175q. eCollection 2011 Oct 13. PubMed PMID: 24900267; PubMed Central PMCID: PMC4018072.
• PubChem Compound: 68414868
• Last Modified: Nov 11 2021